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Compound of Interest

Compound Name: (E/Z)-HA155

Cat. No.: B15604850

Get Quote

Note: Initial searches for "(E/Z)-HA155" did not yield specific data. The following information is

based on YM155, a well-researched survivin inhibitor, which may be the intended compound of

interest or a closely related analog.

These application notes provide a summary of the effective concentrations of YM155 in various

breast cancer cell lines and detailed protocols for key experimental assays.

Data Presentation: Effective Concentration of YM155
The half-maximal inhibitory concentration (IC50) is a common measure of the effectiveness of

a compound in inhibiting a specific biological or biochemical function. The following table

summarizes the reported IC50 values for YM155 in different breast cancer cell lines.
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Cell Line Subtype IC50 (nM)

MCF-7 ER+, PR+, HER2- Low nanomolar

SK-BR-3 ER-, PR-, HER2+ Low nanomolar

MDA-MB-231 Triple-Negative Low nanomolar

TamR6 Tamoxifen-Resistant Similar to parental MCF-7

TamR7 Tamoxifen-Resistant Similar to parental MCF-7

TamR8 Tamoxifen-Resistant Similar to parental MCF-7

TamC3 Tamoxifen-Resistant Similar to parental MCF-7

TamC6 Tamoxifen-Resistant Similar to parental MCF-7

Table 1: Reported IC50 values of YM155 in various human breast cancer cell lines. YM155

demonstrates effectiveness at low nanomolar concentrations across different breast cancer

subtypes, including those resistant to tamoxifen.[1]

Experimental Protocols
Detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)
This protocol is for determining the cytotoxic effect of a compound on breast cancer cells.

Materials:

Breast cancer cell lines

Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

YM155

96-well plates
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

DMSO

Microplate reader

Procedure:

Seed breast cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete growth medium.

Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for

cell attachment.

Prepare serial dilutions of YM155 in complete growth medium at 2x the final desired

concentrations.

Remove the medium from the wells and add 100 µL of the various concentrations of YM155

to the respective wells. Include a vehicle control (medium with DMSO) and a blank control

(medium only).

Incubate the plate for the desired treatment period (e.g., 48 or 72 hours).

Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing for the

formation of formazan crystals.

Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each concentration relative to the vehicle control

and plot a dose-response curve to determine the IC50 value.[2]

Apoptosis Assay (Annexin V-FITC/PI Staining)
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This protocol is for quantifying apoptosis (programmed cell death) induced by a compound

using flow cytometry.

Materials:

Breast cancer cells treated with YM155

Phosphate-buffered saline (PBS)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:

Seed cells and treat with desired concentrations of YM155 for the specified time.

Harvest both adherent and floating cells. For adherent cells, gently trypsinize and combine

with the supernatant containing floating cells.

Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a new tube.

Add 5 µL of Annexin V-FITC and 5 µL of PI.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within one hour.[3][4][5]

Viable cells: Annexin V-negative and PI-negative.

Early apoptotic cells: Annexin V-positive and PI-negative.
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Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis
This protocol is for detecting changes in protein expression in key signaling pathways affected

by the compound.

Materials:

Breast cancer cells treated with YM155

RIPA lysis buffer with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., against PARP, Caspase-3, γH2AX, etc.)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:

Treat cells with YM155 at various concentrations and time points.

Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.
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Separate the proteins by SDS-PAGE.

Transfer the separated proteins to a PVDF or nitrocellulose membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20).

Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

Wash the membrane again three times with TBST.

Add the chemiluminescent substrate and visualize the protein bands using an imaging

system.[6][7][8]
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A diagram illustrating the experimental workflow for determining the effective concentration.

Signaling Pathway of YM155 in Breast Cancer Cells

Breast Cancer Cell

YM155

DNA Damage

induces

Mitochondrial
Dysfunction

induces

Caspase Activation

leads to leads to

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

